![molecular formula C15H21ClN4OS B4133807 3-[(2-butoxy-5-chlorobenzyl)thio]-5-ethyl-4H-1,2,4-triazol-4-amine](/img/structure/B4133807.png)
3-[(2-butoxy-5-chlorobenzyl)thio]-5-ethyl-4H-1,2,4-triazol-4-amine
Overview
Description
3-[(2-butoxy-5-chlorobenzyl)thio]-5-ethyl-4H-1,2,4-triazol-4-amine is a chemical compound that belongs to the class of triazole derivatives. It is a potent inhibitor of the enzyme cytochrome P450 14α-demethylase, which is essential for the biosynthesis of ergosterol in fungi. This compound has been extensively studied for its antifungal activity and has shown promising results in scientific research.
Mechanism of Action
The mechanism of action of 3-[(2-butoxy-5-chlorobenzyl)thio]-5-ethyl-4H-1,2,4-triazol-4-amine involves the inhibition of cytochrome P450 14α-demethylase, which is essential for the biosynthesis of ergosterol in fungi. Ergosterol is a vital component of fungal cell membranes, and its inhibition leads to cell membrane disruption and ultimately, fungal cell death.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are primarily related to its antifungal activity. It has been shown to inhibit the growth of fungal cells, disrupt fungal cell membranes, and induce fungal cell death. This compound has also been investigated for its potential use in the treatment of fungal infections in animals.
Advantages and Limitations for Lab Experiments
The advantages of using 3-[(2-butoxy-5-chlorobenzyl)thio]-5-ethyl-4H-1,2,4-triazol-4-amine in lab experiments include its potent antifungal activity, broad-spectrum activity against a wide range of fungal species, and low toxicity in animals. However, some limitations of using this compound include its high cost of synthesis and the potential for the development of fungal resistance to this compound.
Future Directions
There are several future directions for the scientific research of 3-[(2-butoxy-5-chlorobenzyl)thio]-5-ethyl-4H-1,2,4-triazol-4-amine. These include:
1. Investigation of the potential use of this compound in the treatment of fungal infections in humans.
2. Development of more cost-effective synthesis methods for this compound.
3. Investigation of the potential for the development of fungal resistance to this compound.
4. Investigation of the potential use of this compound in combination with other antifungal agents to enhance its activity.
5. Investigation of the potential use of this compound in the treatment of other fungal-related diseases, such as plant fungal infections.
Conclusion:
In conclusion, this compound is a potent inhibitor of the enzyme cytochrome P450 14α-demethylase, which is essential for the biosynthesis of ergosterol in fungi. This compound has shown promising results in scientific research for its antifungal activity and has several future directions for investigation. Its potential use in the treatment of fungal infections in humans and animals makes it a valuable compound for scientific research.
Scientific Research Applications
The antifungal activity of 3-[(2-butoxy-5-chlorobenzyl)thio]-5-ethyl-4H-1,2,4-triazol-4-amine has been extensively studied in scientific research. It has been found to be effective against a wide range of fungal species, including Candida albicans, Aspergillus fumigatus, and Cryptococcus neoformans. This compound has also been investigated for its potential use in the treatment of fungal infections in animals.
Properties
IUPAC Name |
3-[(2-butoxy-5-chlorophenyl)methylsulfanyl]-5-ethyl-1,2,4-triazol-4-amine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21ClN4OS/c1-3-5-8-21-13-7-6-12(16)9-11(13)10-22-15-19-18-14(4-2)20(15)17/h6-7,9H,3-5,8,10,17H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KDNDMIOVUTZCNC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC1=C(C=C(C=C1)Cl)CSC2=NN=C(N2N)CC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21ClN4OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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